Cas no 2580248-99-1 (tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2580248-99-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5664552
• PubChem ID: 165888003
• Update Time: 2025-10-29

tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2580248-99-1
• tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate
• EN300-27732792

• Inchi： 1S/C11H19N3O2/c1-7-9(12)6-13-14(7)8(2)10(15)16-11(3,4)5/h6,8H,12H2,1-5H3
• InChI Key： QPWZUQLDPDPVKD-UHFFFAOYSA-N
• SMILES： O(C(C(C)N1C(C)=C(C=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate

Introduction to Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 2580248-99-1)

Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate, identified by its CAS number 2580248-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both amino and carboxylate functional groups, along with a tert-butyl substituent, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further medicinal chemistry exploration.

The pyrazole core of Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate is a key pharmacophore that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The 4-amino group and the 5-methyl substituent further enhance the compound's potential by providing additional sites for interaction with biological targets. This structural configuration suggests that Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate could serve as a valuable building block in the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing new drugs based on pyrazole derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. The tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate molecule has been explored in several preclinical studies as a precursor for more complex drug candidates. Its stability under various reaction conditions makes it an attractive choice for synthetic chemists working on drug discovery projects. Additionally, the carboxylate group in the molecule allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

One of the most compelling aspects of Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate is its potential application in modulating enzyme activity. Pyrazole derivatives have been shown to interact with various enzymes involved in critical metabolic pathways. For instance, studies have demonstrated that certain pyrazole-based compounds can inhibit kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The 4-amino group in this compound could serve as a hydrogen bond acceptor or participate in salt bridge formation with target proteins, enhancing binding affinity.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug design. Virtual screening techniques have been used to identify promising candidates like Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate based on their predicted binding interactions with biological targets. These computational approaches have accelerated the drug discovery process by allowing researchers to evaluate thousands of compounds rapidly. The structural features of this molecule make it an ideal candidate for such high-throughput screening campaigns.

The synthesis of Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group provides steric hindrance, which can be beneficial in reducing unwanted side reactions. Additionally, the presence of both amino and carboxylate groups allows for conjugation with other functional moieties through amide or ester linkages, expanding its utility as a synthetic intermediate.

In conclusion, Tert-butyl 2-(4-amino-5-methyl-1H-pyrazol-1-ylopropanoate (CAS No. 258024899) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis and its suitability for further derivatization make it a valuable asset for medicinal chemists. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this are likely to play an increasingly important role in the development of next-generation drugs.